2-Hydroxy-3-[3-(2-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 2-hydroxy-3-[(E)-3-pyridin-2-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C15H11NO3/c17-13(9-8-11-5-3-4-10-16-11)12-6-1-2-7-14(18)15(12)19/h1-10H,(H,18,19)/b9-8+
• InChI Key: KJIFJFICADACFA-CMDGGOBGSA-N
• Isomeric SMILES: C1=CC=NC(=C1)/C=C/C(=O)C2=C(C(=O)C=CC=C2)O
• SMILES: C1=CC=NC(=C1)C=CC(=O)C2=C(C(=O)C=CC=C2)O

Description

2-Hydroxy-3-[3-(2-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one, also known as HPCA, is a compound that has been extensively studied for its potential applications in scientific research. HPCA is a highly conjugated molecule that exhibits unique properties, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-[3-(2-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one is complex and not fully understood. However, it is known that this compound interacts with various biomolecules, including proteins, DNA, and lipids. This compound has been shown to bind to the active site of enzymes, inhibiting their activity. This compound has also been shown to intercalate into DNA, causing DNA damage and inhibiting DNA replication. The unique properties of this compound make it a promising tool for studying various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. This compound has also been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment. In vivo studies have shown that this compound can reduce inflammation and oxidative stress, indicating its potential as an anti-inflammatory and antioxidant agent.

Advantages and Limitations for Lab Experiments

2-Hydroxy-3-[3-(2-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one exhibits several advantages for lab experiments. Its strong fluorescence properties make it a useful tool for monitoring biological processes. This compound is also stable and easy to synthesize, making it readily available for various research applications. However, this compound also exhibits some limitations. Its complex structure makes it difficult to modify, limiting its potential applications. Additionally, this compound exhibits poor solubility in aqueous solutions, making it challenging to use in biological systems.

Future Directions

There are several future directions for research on 2-Hydroxy-3-[3-(2-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one. One potential direction is the development of this compound-based fluorescent probes for imaging biological processes in vivo. Another potential direction is the modification of this compound to improve its solubility and specificity for various biomolecules. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including cancer treatment and drug discovery.
Conclusion:
In conclusion, this compound is a highly conjugated molecule that exhibits unique properties, making it a promising candidate for various research applications. Its potential applications in fluorescent probes and cancer treatment make it an exciting area of research. Although this compound exhibits some limitations, its advantages make it a useful tool for studying various biological processes. Further research is needed to fully understand the potential applications of this compound and its mechanism of action.

Synthesis Methods

2-Hydroxy-3-[3-(2-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one can be synthesized through a multistep process involving the condensation of 2-pyridinecarboxaldehyde with malonic acid, followed by cyclization and dehydration. The final product is obtained through a reaction between the resulting cycloheptatrienone and acryloyl chloride. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for various research applications.

Scientific Research Applications

2-Hydroxy-3-[3-(2-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of fluorescent probes. This compound exhibits strong fluorescence properties, making it a useful tool for monitoring biological processes such as protein-protein interactions, enzyme activity, and intracellular signaling pathways. This compound has also been used as a photosensitizer in photodynamic therapy, a cancer treatment that involves the use of light to activate a photosensitizing agent to kill cancer cells.